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(Psilacetin)

Abstract

4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT or Psilacetin) is a synthetic tryptamine and a
structural analog of the psychedelic prodrug psilocybin.[1][2] As a prodrug itself, it is rapidly
metabolized into psilocin, the pharmacologically active agent responsible for the psychoactive
effects associated with "magic mushrooms".[2][3] This guide provides a comprehensive
technical overview of the methodologies employed for the definitive structural analysis of 4-
AcO-DMT. We delve into the foundational principles and practical applications of mass
spectrometry, nuclear magnetic resonance spectroscopy, and X-ray crystallography, presenting
these not merely as procedures but as logical steps in a validation framework. The causality
behind experimental choices is explained to provide field-proven insights for researchers
engaged in the characterization of novel psychoactive substances and the development of
tryptamine-based therapeutics.

Introduction and Molecular Context
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4-Acetoxy-N,N-dimethyltryptamine is a semi-synthetic tryptamine first described by Albert
Hofmann in 1963.[1] It is the O-acetylated ester of psilocin (4-HO-DMT) and the synthetic
analog of psilocybin (4-PO-DMT), where the phosphate group is replaced by an acetate group.
[1][4] Its primary significance in the research community stems from its role as a more
accessible and synthetically feasible alternative to psilocybin for studying the pharmacology of
psilocin.[1]

The core of its pharmacology lies in its function as a prodrug. In vivo, esterase enzymes rapidly
cleave the acetate group, converting 4-AcO-DMT into the active metabolite, psilocin.[1] In vitro
studies using human plasma have shown this conversion to be remarkably efficient, with over
99.9% of the prodrug converted within five minutes.[1] This metabolic pathway is central to its
analytical characterization, as any biological investigation must account for both the parent
compound and its primary metabolite.

This guide will systematically detail the analytical techniques required to confirm the identity,
purity, and three-dimensional structure of 4-AcO-DMT.

Physicochemical Properties

A foundational step in any structural analysis is the characterization of the compound's basic
physical and chemical properties. This data provides the initial parameters for sample handling,
method development, and quality control.
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Property Value Source

) 3-[2-(Dimethylamino)ethyl]-1H-
Systematic Name ) [5]
indol-4-yl acetate

O-Acetylpsilocin, Psilacetin, 4-
Common Names [1][5]
Acetoxy-DMT

Chemical Formula C14H18N202 [1][5]
Molar Mass 246.31 g/mol [1]
Melting Point 172t0 173 °C [1]

Off-white to brown powder; can
degrade into a brown/black tar-

Appearance ] o [1][6]
like substance with time under

unfavorable conditions.[1][6]

Common Salt Forms Fumarate, Hydrochloride [31[5]

Core Methodologies for Structural Elucidation

A multi-technique approach is essential for the unambiguous structural characterization of a
molecule like 4-AcO-DMT. Each technique provides a unique piece of the structural puzzle, and
together they form a self-validating analytical workflow.

Mass Spectrometry (MS): Unveiling Mass and
Fragmentation

Expert Rationale: Mass spectrometry is the cornerstone of molecular identification. It provides
two critical pieces of information: the precise molecular weight of the compound, which helps
confirm its elemental composition, and a unique fragmentation pattern upon ionization, which
acts as a "fingerprint" for the molecule's structure. For a molecule like 4-AcO-DMT, high-
resolution MS (such as TOF-MS) is invaluable for differentiating it from other tryptamines with
similar nominal masses.
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Caption: General workflow for mass spectrometry analysis.
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GC-MS is a robust technique for analyzing volatile and thermally stable compounds. 4-AcO-
DMT can be analyzed via GC-MS, where it typically produces a characteristic fragmentation
pattern under Electron lonization (EI).

Experimental Protocol: GC-MS

e Sample Preparation: Prepare a solution of 4-AcO-DMT at approximately 1 mg/mL in
methanol.[6]

e Injection: Inject 1 L into the GC system using a split or splitless method.[6][7]
o Chromatographic Separation:

o Column: Use a non-polar column, such as a DB-1 MS (or equivalent).[6]

o Injector Temperature: Set to 280 °C.[6]

o Oven Program: Start at 100 °C for 1 min, then ramp at 12 °C/min to 300 °C and hold for 9
min.[6]

e Mass Spectrometry Detection (El):
o lon Source Temperature: 230 °C.[6]
o Mass Scan Range: 34-550 amu.[6]

LC-QTOF-MS is superior for providing high-resolution mass data, enabling the calculation of an
exact molecular formula. This is particularly useful for distinguishing between isomers or
compounds with very similar masses.

Experimental Protocol: LC-QTOF-MS

o Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent like
methanol.

o Chromatographic Separation:
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o Column: C18 reverse-phase column (e.g., Zorbax Eclipse XDB-C18, 50 x 4.6 mm, 1.8
Hm).[5]

o Mobile Phase A: 0.1% formic acid and 1ImM ammonium formate in water.[5]
o Mobile Phase B: 0.1% formic acid in methanol.[5]

o Gradient: A typical gradient would start at low %B, ramping up to a high %B to elute the
compound.[5]

o Flow Rate: 1.0 mL/min.[5]

e Mass Spectrometry Detection (ESI+):
o lon Source: Electrospray lonization (ESI) in positive mode.[5]
o Scan Mode: Full scan from m/z 80 to 1000.[5]

o Data Acquisition: Acquire high-resolution data to determine the exact mass of the
protonated molecule [M+H]*.[5]

The fragmentation of 4-AcO-DMT provides structural confirmation. The most prominent
fragmentation involves the cleavage of the dimethylaminoethyl side chain.
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miz
Technique lon Description Source
(Observed)
GC-MS (El) [M]* 246.1357 Molecular lon [8]
Base Peak,
GC-MS (El) 58.0651 [8]
[CH2=N(CHs)z]*
Protonated
LC-MS (ESI+) [M+H]* 247.1450 [8]
Molecule
Loss of Acetyl
LC-MS/MS (CID)  202.0871 Group ([M+H - [8]
C2H40]%)
Indole ring
LC-MS/MS (CID)  160.0763 fragment after [8]

side-chain loss

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Defining Atomic Connectivity

Expert Rationale: While MS confirms the mass and formula, *H-NMR (Proton NMR)
spectroscopy provides definitive proof of the molecule's atomic connectivity. It maps the
chemical environment of every hydrogen atom, allowing for the reconstruction of the molecular
skeleton. The chemical shift, integration (number of protons), and splitting pattern of each
signal are unigue to the structure, making NMR the gold standard for structural elucidation of

novel compounds.
Caption: Structure of 4-AcO-DMT with key proton groups highlighted.
Experimental Protocol: tH-NMR

o Sample Preparation: Dissolve ~10 mg of the 4-AcO-DMT salt in a deuterated solvent,
typically methanol-d4 (CDsOD).[6] Add a small amount of tetramethylsilane (TMS) as an
internal reference standard (0 ppm).

e Instrument Setup:
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o Spectrometer: A 400 MHz (or higher) NMR spectrometer is recommended.[6]
o Pulse Angle: 90°.[6]

o Delay: Use a sufficient delay between pulses (e.g., 45 seconds) to ensure full relaxation
for accurate integration.[6]

o Data Acquisition: Acquire at least 8 scans to improve the signal-to-noise ratio.[6]

o Data Processing: Process the resulting Free Induction Decay (FID) with Fourier
transformation. Phase the spectrum and integrate the signals to determine the relative
number of protons for each peak.

Expected *H-NMR Signals (in CDsOD):

e ~2.3 ppm (s, 3H): A singlet corresponding to the three protons of the acetyl (CHs-C=0)
group.

e ~2.9 ppm (s, 6H): A singlet for the six equivalent protons of the two methyl groups on the
nitrogen [-N(CHs)z].

e ~3.0-3.4 ppm (m, 4H): Two overlapping multiplets corresponding to the four protons of the
ethyl side chain (-CH2-CH2-).

e ~6.8-7.3 ppm (m, 4H): A series of multiplets in the aromatic region corresponding to the
protons on the indole ring system, plus the proton at the C2 position.

e ~10.0 ppm (br s, 1H): A broad singlet for the indole N-H proton (this can exchange with the
deuterated solvent and may not always be visible or sharp).

X-ray Crystallography: The Three-Dimensional Blueprint

Expert Rationale: X-ray crystallography provides the most unambiguous structural information
by mapping the precise three-dimensional coordinates of each atom in a crystalline solid. This
technique is used to determine absolute stereochemistry, bond lengths, bond angles, and the
conformation of the molecule in the solid state. To perform this analysis, a high-quality single
crystal is required.
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Caption: Conceptual workflow for X-ray crystallography.
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Key Structural Findings from Crystallographic Studies: Analysis of the bis(4-acetoxy-N,N-
dimethyltryptammonium) fumarate salt has revealed critical structural details.[9][10]

e The indole ring system is nearly planar.[9][10]

e The acetate group at the 4-position is oriented almost perpendicularly to the plane of the
indole ring, with an angle of approximately 100.85°.[10]

 In the crystal lattice, the structure is stabilized by N—H---O hydrogen bonds between the
ammonium and indole protons of the 4-AcO-DMT cations and the oxygen atoms of the
fumarate dianions.[9][10]

Summary of Crystallographic Data (Fumarate Salt)

Parameter Value Source
Crystal System Triclinic 9]
Space Group P-1 [9]

Asymmetric unit contains one
protonated psilacetin cation

Key Feature [10]
and one half of a fumarate

dianion.

Metabolic Pathway: The Prodrug Transformation

Expert Rationale: A complete structural understanding of 4-AcO-DMT in a biological context is
incomplete without considering its primary metabolic fate. Its rapid and efficient conversion to
psilocin is a defining characteristic. This is not a minor metabolic route; it is the primary
mechanism of action. Therefore, any analytical method intended for pharmacokinetic or
toxicological studies must be designed to detect and quantify both the parent compound and its
active metabolite, psilocin. Failure to do so would lead to a gross misinterpretation of the
compound's in vivo behavior and effects.
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Caption: Metabolic conversion of 4-AcO-DMT to psilocin.

This transformation underscores the importance of method validation. An analytical workflow
should demonstrate the stability of 4-AcO-DMT during sample preparation to prevent
artefactual hydrolysis to psilocin before analysis, which could skew quantitative results.[9]

Conclusion

The structural analysis of 4-Acetoxy-N,N-dimethyltryptamine is a multi-faceted process that
relies on the synergistic application of orthogonal analytical techniques. Mass spectrometry
provides foundational evidence of molecular weight and formula, NMR spectroscopy offers
definitive confirmation of the atomic framework, and X-ray crystallography reveals the precise
three-dimensional architecture. This comprehensive approach ensures a high degree of
confidence in the compound's identity and purity. Furthermore, a thorough understanding of its
metabolic conversion to psilocin is critical for any research that aims to correlate its
administration with biological or pharmacological outcomes. The protocols and insights
provided in this guide serve as a robust framework for professionals in drug development and
forensic science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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